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Compound of Interest

Compound Name: Methyl 2-hydroxy-4-methylvalerate

Cat. No.: B1265614

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Methyl 2-
hydroxy-4-methylvalerate in various solvents. The information presented herein is crucial for
professionals in drug development and scientific research, where understanding the solubility
of a compound is a critical parameter for formulation, delivery, and experimental design. This
document summarizes available quantitative data, outlines a detailed experimental protocol for
solubility determination, and provides a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of Methyl 2-hydroxy-4-methylvalerate has been determined in a range of
solvents at 25°C. The following table summarizes the available quantitative data, presenting
the solubility in grams per liter (g/L) for easy comparison.
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Solvent Solubility (g/L) @ 25°C
Alcohols

Methanol 1033.16[1]
Ethanol 572.61[1]
Isopropanol 317.15[1]
n-Propanol 302.39[1]
n-Butanol 240.3[1]
sec-Butanol 198.38[1]
Isobutanol 160.81[1]
n-Pentanol 155.2[1]
Isopentanol 128.88[1]
n-Octanol 67.64[1]
Ketones

Cyclohexanone 100.22[1]
Acetone 79.75[1]
2-Butanone 47.05[1]
Esters

Ethyl Formate 83.58[1]
Methyl Acetate 47.5[1]
n-Butyl Acetate 44.71[1]
n-Propyl Acetate 30.16[1]
Ethyl Acetate 29.26[1]
Isopropyl Acetate 17.55[1]
Ethers
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1,4-Dioxane 316.69[1]

Tetrahydrofuran (THF) 231.88[1]

Glycols & Glycol Ethers

Ethylene Glycol 284.48|[1]
2-Ethoxyethanol 245.48[1]
Propylene Glycol 236.85[1]

Amides & Other Nitrogen-Containing Solvents

Dimethylformamide (DMF) 227.63[1]
N-Methyl-2-pyrrolidone (NMP) 155.35[1]
Dimethylacetamide (DMAC) 121.25[1]
Acetonitrile 63.89[1]

Chlorinated Solvents

Chloroform 159.24[1]

Dichloromethane 130.09[1]

Apolar Solvents

Toluene 14.48[1]
Cyclohexane 13.91[1]
n-Heptane 6.18[1]
n-Hexane 4.59[1]

Aqueous & Other

Dimethyl Sulfoxide (DMSO) 251.57[1]
Acetic Acid 458.84[1]
Water 17.59[1]
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Qualitative assessments indicate that Methyl 2-hydroxy-4-methylvalerate is slightly soluble in
water and soluble in fats and alcohol.[2][3][4][5]

Experimental Protocol: Equilibrium Solubility
Determination via Shake-Flask Method

The following protocol details the widely accepted shake-flask method for determining the
equilibrium solubility of a compound. This method is considered a gold standard for its
reliability.

1. Preparation of Materials:
o Test Substance: Pure Methyl 2-hydroxy-4-methylvalerate.
» Solvents: A range of high-purity solvents of interest.

e Apparatus:

o

Analytical balance

o Vials or flasks with screw caps

o Constant temperature shaker bath or incubator

o Centrifuge

o Syringes and syringe filters (e.qg., 0.45 um PTFE)
o Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument for quantification.

2. Experimental Procedure:

o Sample Preparation: Add an excess amount of Methyl 2-hydroxy-4-methylvalerate to a
vial. The excess solid is crucial to ensure that a saturated solution is achieved.
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Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Tightly cap the vials and place them in a constant temperature shaker bath,
typically set at 25°C. The samples should be agitated for a sufficient period to reach
equilibrium. A common duration is 24 to 48 hours, although the exact time may need to be
determined empirically.

Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the
same temperature to let the undissolved solid settle. To ensure complete separation of the
solid from the liquid phase, centrifuge the vials.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.
Attach a syringe filter to the syringe and filter the solution into a clean vial. This step is critical
to remove any remaining solid particles.

Quantification:

[¢]

Prepare a series of standard solutions of Methyl 2-hydroxy-4-methylvalerate of known
concentrations in the same solvent.

o Analyze the standard solutions using a validated analytical method, such as HPLC, to
generate a calibration curve.

o Analyze the filtered supernatant from the solubility experiment using the same method.

o Determine the concentration of Methyl 2-hydroxy-4-methylvalerate in the supernatant by
interpolating from the calibration curve. This concentration represents the equilibrium
solubility of the compound in that solvent at the specified temperature.

. Data Analysis and Reporting:

The solubility should be reported in standard units, such as g/L or mg/mL, at the specified
temperature.

It is recommended to perform the experiment in triplicate to ensure the reproducibility of the
results.
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Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask solubility determination
method.
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Shake-Flask Solubility Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of Methyl 2-hydroxy-4-methylvalerate:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265614#solubility-of-methyl-2-hydroxy-4-
methylvalerate-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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